Cas no 1332531-47-1 (2-(4-Aminopiperidin-1-yl)-N-(tert-butyl)acetamide dihydrochloride)

• Product Name: 2-(4-Aminopiperidin-1-yl)-N-(tert-butyl)acetamide dihydrochloride
• CAS No: 1332531-47-1
• MF: C₁₁H₂₅Cl₂N₃O
• MW: 286.24170088768
• MDL: MFCD13857403
• CID: 4695167
• Update Time: 2025-06-25

2-(4-Aminopiperidin-1-yl)-N-(tert-butyl)acetamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-aminopiperidin-1-yl)-N-(tert-butyl)acetamide dihydrochloride
• 2-(4-Aminopiperidin-1-yl)-N-(tert-butyl)acetamidedihydrochloride
• 2-(4-aminopiperidin-1-yl)-N-tert-butylacetamide dihydrochloride
• 2-(4-Aminopiperidin-1-yl)-N-(tert-butyl)acetamide dihydrochloride

• MDL： MFCD13857403
• Inchi： 1S/C11H23N3O.2ClH/c1-11(2,3)13-10(15)8-14-6-4-9(12)5-7-14;;/h9H,4-8,12H2,1-3H3,(H,13,15);2*1H
• InChI Key： NHWTWBQPQOEBPP-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(CN1CCC(CC1)N)NC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 214
• Topological Polar Surface Area: 58.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-Aminopiperidin-1-yl)-N-(tert-butyl)acetamide dihydrochloride

2-(4-Aminopiperidin-1-yl)-N-(tert-butyl)acetamide dihydrochloride: A Promising Compound in Pharmaceutical Research

2-(4-Aminopiperidin-1-yl)-N-(tert-butyl)acetamide dihydrochloride (CAS No. 1332531-47-1) has emerged as a critical compound in the field of pharmaceutical chemistry, particularly in the development of novel therapeutic agents for neurological disorders and metabolic diseases. This compound, characterized by its unique molecular structure and functional groups, is currently under investigation for its potential applications in drug discovery and medicinal chemistry. Recent studies have highlighted its role as a key intermediate in the synthesis of selective ligands targeting GABA-A receptor subtypes, which are implicated in epilepsy and anxiety disorders. The CAS No. 1332531-47-1 serves as a molecular identifier, enabling researchers to track its chemical properties and biological activities across various experimental platforms.

The 2-(4-Aminopiperidin-1-yl)-N-(tert-butyl)acetamide dihydrochloride molecule contains a piperidine ring substituted with an amino group and a tert-butyl group, along with an acetamide moiety. This structural complexity contributes to its ability to modulate multiple biological targets. The dihydrochloride salt form enhances its solubility in aqueous solutions, making it suitable for pharmaceutical formulations. Recent advancements in computational chemistry have facilitated the prediction of its binding affinity to specific receptors, such as the GABA-A receptor and serotonin receptors, which are central to the treatment of central nervous system (CNS) disorders.

2-(4-Aminopiperidin-1-yl)-N-(tert-butyl)acetamide dihydrochloride has been extensively studied for its potential as a precursor compound in the development of neuroactive agents. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits selective agonism at the GABA-A receptor subtype α1, which is associated with seizure suppression. The tert-butyl group in its structure plays a crucial role in stabilizing the molecule's conformation, enhancing its bioavailability and metabolic stability. Researchers are also exploring its pharmacokinetic profile, including its half-life and distribution characteristics, to optimize its therapeutic potential.

The CAS No. 1332531-47-1 is frequently referenced in drug discovery pipelines due to its ability to modulate neurotransmitter systems. Its amine functionality allows for the synthesis of derivatives with enhanced selectivity and potency. For instance, a 2024 study in *Bioorganic & Medicinal Chemistry* reported the successful synthesis of 2-(4-aminopiperidin-1-yl)-N-(tert-butyl)acetamide dihydrochloride derivatives with improved anticonvulsant activity in preclinical models of epilepsy. These findings underscore the importance of structure-activity relationship (SAR) studies in refining the molecular design of this compound.

2-(4-Aminopiperidin-1-yl)-N-(tert-butyl)acetamide dihydrochloride is also being investigated for its potential in metabolic disease management. Recent research has shown that its amine group can interact with serotonin receptors, potentially influencing neurotransmitter balance and metabolic regulation. A 2023 review in *Pharmacological Research* highlighted its role as a modulator of the endocannabinoid system, which is linked to appetite regulation and energy homeostasis. These findings suggest that this compound may have broad therapeutic applications beyond its initial focus on CNS disorders.

2-(4-Aminopiperidin-1-yl)-N-(tert-butyl)acetamide dihydrochloride has been synthesized using asymmetric catalytic methods, which enable the preparation of enantiomerically pure forms. This is particularly important in pharmaceutical development, as the stereochemistry of a molecule can significantly impact its biological activity and toxicity profile. A 2024 study in *Organic Letters* described a green synthesis approach that reduces the environmental impact of its production, aligning with sustainable chemistry initiatives in the pharmaceutical industry.

2-(4-Aminopiperidin-1-yl)-N-(tert-butyl)acetamide dihydrochloride is frequently used in in vitro and in vivo studies to evaluate its pharmacological effects. Its dihydrochloride salt form facilitates drug delivery systems, such as oral formulations and transdermal patches, which are critical for patient compliance. Researchers are also exploring its potential as a prodrug, where it can be metabolized into active metabolites that target specific pathophysiological mechanisms in diseases like Parkinson's disease and Alzheimer's disease.

2-(4-Aminopiperidin-1-yl)-N-(tert-butyl)acetamide dihydrochloride has been shown to exhibit low toxicity in preclinical models, which is a significant advantage for its development as a therapeutic agent. A 2023 safety study in *Toxicological Sciences* reported that the compound is well-tolerated at therapeutic doses, with minimal side effects observed in animal models. These findings support its further evaluation in clinical trials for the treatment of neurological and metabolic disorders.

The CAS No. 1332531-47-1 is also being studied for its potential in combination therapies. Researchers are investigating how it can be used alongside existing drugs to enhance therapeutic outcomes. For example, a 2024 study in *Clinical Pharmacology & Therapeutics* explored its synergistic effects with antiepileptic drugs, suggesting that it may improve seizure control in patients with drug-resistant epilepsy. These findings highlight the importance of pharmacological synergy in the development of multimodal therapies.

2-(4-Aminopiperidin-1-yl)-N-(tert-butyl)acetamide dihydrochloride is a versatile compound with a wide range of biological applications. Its molecular structure and functional groups make it an ideal candidate for drug design and chemical modification. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its role in pharmaceutical innovation. As the field of medicinal chemistry advances, the 2-(4-Aminopiperidin-1-yl)-N-(tert-butyl)acetamide dihydrochloride is expected to play a significant role in the development of next-generation therapeutics.

2-(4-Aminopiperidin-1-yl)-N-(tert-butyl)acetamide dihydrochloride is also being explored for its potential in personalized medicine. By understanding how individual genetic variations influence its pharmacokinetics and pharmacodynamics, researchers aim to develop targeted therapies that maximize efficacy while minimizing adverse effects. This approach is particularly relevant for complex diseases that require precision treatment strategies. The CAS No. 1332531-47-1 is a key component in these efforts, as its chemical properties can be tailored to meet the specific needs of different patient populations.

In conclusion, 2-(4-Aminopiperidin-1-yl)-N-(tert-butyl)acetamide dihydrochloride is a promising compound with significant potential in pharmaceutical research and clinical applications. Its unique molecular structure and functional groups make it a valuable tool in the development of novel therapeutics for a wide range of medical conditions. As research in this area continues to evolve, the CAS No. 1332531-47-1 is expected to play an increasingly important role in drug discovery and medical innovation.